Cas no 68901-09-7 (2-Chloro-5-(methylsulfamoyl)benzoic Acid)

2-Chloro-5-(methylsulfamoyl)benzoic Acid structure
68901-09-7 structure
Product Name:2-Chloro-5-(methylsulfamoyl)benzoic Acid
CAS No:68901-09-7
MF:C8H8ClNO4S
MW:249.671420097351
MDL:MFCD00087623
CID:509747
PubChem ID:111724
Update Time:2025-04-19

2-Chloro-5-(methylsulfamoyl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,2-chloro-5-[(methylamino)sulfonyl]-
    • 2-chloro-5-(methylsulfamoyl)benzoic acid
    • 2-chloro-5-(methylsulphamoyl)benzoic acid
    • 2-chloro-5-[(methylamino)sulfonyl]Benzoic acid
    • DTXSID6071821
    • J-508810
    • CS-0231498
    • Benzoic acid, 2-chloro-5-(methylsulfamoyl)-
    • 2-chloro-5-(N-methylsulfamoyl)-benzoic acid
    • Z53038384
    • SR-01000058263
    • EINECS 272-652-6
    • FT-0743817
    • MFCD00087623
    • AKOS000117584
    • 2-chloro-5-(methylsulphamoyl)benzoicacid
    • NS00036743
    • 68901-09-7
    • Benzoic acid, 2-chloro-5-[(methylamino)sulfonyl]-
    • 2-Chloro-5-(N-methylsulfamoyl)benzoicacid
    • 2-Chloro-5-(N-methylsulfamoyl)benzoic acid
    • RULGDFLFEUYACU-UHFFFAOYSA-N
    • D8DQY2GNF6
    • SR-01000058263-1
    • Benzoic acid, 2-chloro-5-((methylamino)sulfonyl)-
    • 2-Chloro-5-methylsulfamoyl-benzoic acid
    • EN300-10855
    • SCHEMBL3920308
    • DA-26485
    • G37494
    • 2-Chloro-5-(methylsulfamoyl)benzoic Acid
    • MDL: MFCD00087623
    • Inchi: 1S/C8H8ClNO4S/c1-10-15(13,14)5-2-3-7(9)6(4-5)8(11)12/h2-4,10H,1H3,(H,11,12)
    • InChI Key: RULGDFLFEUYACU-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1C(=O)O)S(NC)(=O)=O

Computed Properties

  • Exact Mass: 248.986
  • Monoisotopic Mass: 248.986
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 337
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 91.8A^2

Experimental Properties

  • Color/Form: Not available
  • Density: 1.5±0.1 g/cm3
  • Melting Point: 171-173 °C
  • Boiling Point: 437.1±55.0 °C at 760 mmHg
  • Flash Point: 218.2±31.5 °C
  • Vapor Pressure: 0.0±1.1 mmHg at 25°C

2-Chloro-5-(methylsulfamoyl)benzoic Acid Security Information

2-Chloro-5-(methylsulfamoyl)benzoic Acid Pricemore >>

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